Cas no 6087-13-4 (2-fluoropropanoic acid)

• Product Name: 2-fluoropropanoic acid
• CAS No: 6087-13-4
• MF: C₃H₅FO₂
• MW: 92.0690047740936
• MDL: MFCD06247714
• CID: 46389
• PubChem ID: 329761656
• Update Time: 2025-06-27

2-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoropropionic acid
• 2-fluoropropanoic acid
• CS-0180920
• N12158
• 2-fluoropropionicacid
• ZVZPFTCEXIGSHM-UHFFFAOYSA-N
• 2-Fluoropropionic acid, 97%
• AMY5967
• 2-Fluoropropionic'Acid
• AKOS005258997
• FT-0677162
• Propanoic acid, 2-fluoro-
• J-509519
• F2147-5479
• MFCD06247714
• NSC-84352
• DTXSID80292648
• SY062881
• METHYL(Z)-2-BENZOYLAMINO-3-DIMETHYLAMINOPROPENOATE
• 6087-13-4
• NSC84352
• Propanoic acid, 2-fluoro-, (2S)-
• BBL102664
• DB-072868
• 2-Fluoro-propionic acid
• STL556468

• MDL： MFCD06247714
• Inchi： 1S/C3H5FO2/c1-2(4)3(5)6/h2H,1H3,(H,5,6)
• InChI Key： ZVZPFTCEXIGSHM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C

Computed Properties

• Exact Mass: 92.02740
• Monoisotopic Mass: 92.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.181 g/mL at 25 °C
• Boiling Point: 66-67 °C/30 mmHg
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.383
• Water Partition Coefficient: Partly miscible in water.
• PSA: 37.30000
• LogP: 0.42900
• Solubility: Not determined

2-fluoropropanoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN2922
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-fluoropropanoic acid

Professional Introduction to 2-Fluoropropanoic Acid (CAS No: 6087-13-4)

2-Fluoropropanoic acid, with the chemical formula CAS No: 6087-13-4, is a fluorinated carboxylic acid that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, characterized by a fluorine substituent at the second carbon position of the propanoic acid chain, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The structural modification introduced by the fluorine atom imparts distinct reactivity and stability to 2-fluoropropanoic acid, making it an attractive building block for the synthesis of more complex molecules. In recent years, advancements in medicinal chemistry have highlighted its role in the development of novel therapeutic agents, particularly in the area of anti-inflammatory and anti-cancer drugs.

One of the most compelling aspects of 2-fluoropropanoic acid is its ability to serve as a precursor in the synthesis of fluorinated analogs of existing drugs. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles. For instance, studies have demonstrated that fluorinated carboxylic acids can act as key intermediates in the preparation of protease inhibitors, which are critical in treating viral infections and certain types of cancer.

Recent research published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* has explored the use of 2-fluoropropanoic acid in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. A notable example is its application in creating inhibitors of matrix metalloproteinases (MMPs), which play a crucial role in tissue degradation and are implicated in conditions like rheumatoid arthritis and cancer metastasis. The fluorine atom's electronic effects modulate the reactivity of the carboxylic acid group, enabling precise tuning of inhibitor potency and selectivity.

The synthesis of 2-fluoropropanoic acid typically involves fluorination reactions on propionic acid derivatives or through multi-step organic transformations starting from readily available precursors. Modern synthetic methodologies have improved the efficiency and scalability of these processes, making CAS No: 6087-13-4 more accessible for industrial applications. Additionally, green chemistry principles have been increasingly applied to these synthetic routes, minimizing waste and reducing environmental impact.

In drug discovery pipelines, 2-fluoropropanoic acid is often utilized in fragment-based drug design approaches. By leveraging its structural features, researchers can identify novel chemical scaffolds that interact with biological targets with high affinity. This approach has been particularly successful in developing kinase inhibitors, where fluorinated carboxylic acids contribute to improved binding modes and reduced off-target effects.

The pharmacological properties of derivatives of 2-fluoropropanoic acid have also been studied for their potential as neuroprotective agents. Fluorinated analogs have shown promise in preclinical models for treating neurodegenerative diseases such as Alzheimer's and Parkinson's by modulating neurotransmitter systems or inhibiting pathogenic protein aggregation.

From a chemical biology perspective, CAS No: 6087-13-4 serves as a valuable tool for studying enzyme mechanisms and substrate recognition. Its incorporation into peptide mimetics or protease substrates allows researchers to probe catalytic centers and develop more effective enzyme inhibitors. The fluorine atom's interaction with hydrogen bonding networks and hydrophobic pockets in enzymes can provide insights into binding affinities and drug design strategies.

The industrial significance of 2-fluoropropanoic acid extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Fluorinated carboxylic acids are used as intermediates in synthesizing herbicides, fungicides, and flame retardants, where their stability and reactivity contribute to the efficacy of these products.

Future research directions for 2-fluoropropanoic acid may explore its role in developing next-generation materials with enhanced properties. For instance, fluorinated carboxylic acids could be incorporated into polymers to improve thermal stability or biodegradability. Additionally, advances in computational chemistry may enable more efficient virtual screening campaigns to identify new applications for this versatile compound.

In conclusion, 2-fluoropropanoic acid (CAS No: 6087-13-4) represents a critical component in modern chemical synthesis and drug development. Its unique structural features and reactivity make it indispensable for creating innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone molecule in both academic laboratories and industrial settings.